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Compound of Interest

Compound Name: Ceritinib dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the preparation, handling, and storage of
stock solutions of LDK378 dihydrochloride, also known as Ceritinib. LDK378 is a potent and
selective inhibitor of Anaplastic Lymphoma Kinase (ALK) tyrosine kinase.[1][2] Proper
preparation of stock solutions is critical for ensuring the accuracy and reproducibility of in vitro
and in vivo experimental results. This document outlines the solubility characteristics of
LDK378 dihydrochloride, provides a step-by-step protocol for its dissolution, and offers
recommendations for storage to maintain its stability.

Introduction

LDK378 (Ceritinib) is a second-generation, orally bioavailable, ATP-competitive inhibitor of ALK
tyrosine kinase with an IC50 of 0.2 nM.[3][4] It has demonstrated significant anti-proliferative
activity in cells expressing the NPM-ALK fusion protein and various crizotinib-resistant ALK
mutants.[3] Ceritinib also shows inhibitory activity against IGF-1R, InsR, and STK22D.[1][4]
Given its potent and selective activity, LDK378 is a valuable tool in cancer research and drug
development. Accurate and consistent preparation of LDK378 stock solutions is paramount for
reliable experimental outcomes.
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LDK378 Dihydrochloride Properties

Property Value Reference
Synonyms Ceritinib dihydrochloride [1]
Molecular Formula C28H36CIN503S - 2HCI N/A
Molecular Weight 558.1 g/mol (free base) [3]
Appearance Crystalline solid [3]

Storage (Solid) -20°C [3]

Stability (Solid) > 4 years at -20°C [3]

Solubility Data

The solubility of LDK378 dihydrochloride varies depending on the solvent. It is important to

select the appropriate solvent based on the intended experimental application.

Solvent Solubility Reference
DMSO ~1 mg/mL [3]
Ethanol ~16 mg/mL [3]
Dimethylformamide (DMF) ~12 mg/mL [3]
Aqueous Buffers Sparingly soluble [3]
1:2 DMF:PBS (pH 7.2) ~0.3 mg/mL [3]

Note: Solubility can be enhanced with gentle warming and sonication. It is important to note

that the solubility of ceritinib is pH-dependent, with higher solubility at lower pH.[5]

Experimental Protocols

Materials and Equipment
o LDK378 dihydrochloride (crystalline solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), Ethanol, or Dimethylformamide (DMF)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow
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Preparation

Weigh LDK378
dihydrochloride

Transfer to vial
Add appropriate
volume of solvent
(Vortex to dissolve)

Fgr complete dissolution

(Sonicate if necessary)

Storage

Aliquot into

single-use vials

y

(Store at -20°C or —80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
¢ 2. Ceritinib | LDK378 | ALK tyrosine kinase inhibitor | TargetMol [targetmol.com]

¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606605?utm_src=pdf-body-img
https://www.benchchem.com/product/b606605?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/LDK378-dihydrochloride.html
https://www.targetmol.com/compound/ceritinib
https://cdn.caymanchem.com/cdn/insert/19374.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 4. selleckchem.com [selleckchem.com]
e 5. accessdata.fda.gov [accessdata.fda.gov]

 To cite this document: BenchChem. [Preparation of LDK378 (Ceritinib) Dihydrochloride Stock
Solution: An Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606605#|dk378-dihydrochloride-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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